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Compound of Interest |

Compound Name: Rebamipide, (R)-
CAS No.: 111911-90-1

\ J

Executive Summary & Chemical Context

This guide mandates the standard operating procedures (SOPSs) for the disposal of
Rebamipide, (R)- (CAS: 90098-04-7 for the generic/racemate; specific enantiomer handling
remains identical).[1] Rebamipide is a quinolinone derivative used primarily for mucosal
protection.[1] While effective therapeutically, it is classified as Acute Toxic (Oral, Category 3) in
its pure powder form.

Critical Directive: Unlike benign buffers, Rebamipide cannot be sewered. It requires thermal
destruction via high-temperature incineration.[1] This guide prioritizes the "Cradle-to-Grave"
management approach to ensure compliance with local and federal regulations (e.g., EPA
RCRA in the US).

Hazard Profile & Physical Properties

Effective disposal begins with accurate characterization.[1] Treat the (R)- enantiomer with the
same rigor as the racemate.

Table 1: Physicochemical and Hazard Data
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Property Specification Operational Implication

Identifier for waste manifests.

CAS Number 90098-04-7 (General) o
High risk of aerosolization;
Appearance White crystalline powder respiratory protection required.
[1]
- Soluble in DMF, DMSO; Use compatible organic
Solubility ] ) ) ]
Slightly soluble in Ethanol solvents for cleaning residues.
Stable solid; requires high-
Melting Point ~288-290°C (dec) temp incineration for

destruction.[1]

o Zero tolerance for ingestion;
o Acute Tox. 3 (H301): Toxic if ) )
GHS Classification strict hand-to-mouth hygiene.
swallowed 1]

) High-alert labeling required on
Signal Word DANGER )
all waste containers.[1]

Pre-Disposal Safety Protocols

Before generating waste, the following barriers must be in place to prevent exposure.

» Engineering Controls: All weighing and transfer of the solid powder must occur inside a
Class Il Biological Safety Cabinet (BSC) or a certified chemical fume hood to prevent
inhalation of dust.

» Personal Protective Equipment (PPE):

o Respiratory: N95 particulate respirator (minimum) if outside a hood; P100 recommended
for spill cleanup.[1]

o Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1]

o Ocular: Chemical splash goggles (ANSI Z287.1).[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://pubchem.ncbi.nlm.nih.gov/compound/Rebamipide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Segregation & Disposal Workflows

The disposal pathway is determined by the physical state of the waste. Rebamipide is not
typically listed on the EPA's P-list or U-list, but due to its H301 toxicity, it must be managed as
Hazardous Chemical Waste.[1]

Workflow A: Solid Waste (Pure Substance &
Contaminated Debris)

o Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.
e Protocol:

o Collect all solids in a wide-mouth HDPE jar or a dedicated solid waste drum.[1]

o Label the container clearly: "Hazardous Waste - Toxic Solid - Rebamipide".[1]

o Do not mix with oxidizers or reactive metals.[1]

o Final Disposal: Transfer to a licensed waste management contractor for High-Temperature
Incineration (with afterburner and scrubber).[1]

Workflow B: Liquid Waste (Stock Solutions)

o Applicability: Rebamipide dissolved in DMSO, DMF, or HPLC mobile phases.

e Protocol:

[e]

Segregate based on the solvent (e.g., "Halogenated" vs. "Non-Halogenated" Organic
Waste).[1]

[e]

Ensure the container is compatible with the solvent (e.qg., glass or fluorinated HDPE for
aggressive organic solvents).

[e]

Label: "Hazardous Waste - Flammable/Toxic - Rebamipide Solution”.

o

Final Disposal: Fuel blending or incineration.[1]
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Visualizing the Segregation Logic
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Figure 1: Decision logic for segregating Rebamipide waste streams to ensure proper

incineration.

Spill Response Protocol

In the event of an accidental release, immediate action is required to prevent area

contamination and exposure.[2]

Spill Kit Requirements:

e Absorbent pads/pillows.[1]

 Inert absorbent powder (Vermiculite or Diatomaceous earth).[1]
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e Scoop and brush (disposable).[1]
e Waste bags (yellow/red hazardous bags).[1]
Step-by-Step Response:
e Evacuate & Isolate: Clear the immediate area.[1][3] Post "Do Not Enter" signage.[1]
e PPE Up: Don double gloves, goggles, lab coat, and N95/P100 respirator.
» Containment:
o Powder: Cover gently with damp paper towels to prevent dust cloud formation.[1]
o Liquid: Dike the spill with absorbent socks.[1]
o Cleanup:
o Scoop material into a hazardous waste bag.[1]

o Clean the surface with a soap/water solution followed by an alcohol wipe (Rebamipide is
soluble in organics).[1]

 Verification: Check for residue. Place all cleanup materials into the hazardous waste stream.

[1]

1. Dampen with wet towels
2. Scoop carefully (No Dust)
3. Bag waste

Powder Spill

Report to EHS &
Log Incident

Spill Detected Assess Volume & Form

Liquid/Solution Spill

1. Absorb with Vermiculite
2. Wipe with Ethanol
3. Bag waste

Click to download full resolution via product page

Figure 2: Tactical response flow for containment and cleanup of Rebamipide spills.

Regulatory Compliance (RCRA & EPA)
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While Rebamipide is not explicitly listed on the EPA's P-list (acutely toxic listed wastes) or U-list
(toxic listed wastes), it exhibits the characteristic of toxicity (H301).[1]

» Generator Status: If your lab generates significant quantities, you may be classified as a
Small Quantity Generator (SQG) or Large Quantity Generator (LQG).[1]

» Best Practice: Always classify Rebamipide waste as "Non-RCRA Regulated Hazardous
Waste" (if not testing for TCLP) or simply "Hazardous Pharmaceutical Waste".[1]

o Prohibition: Never dispose of this compound down the drain (sewer) or in regular trash
(landfill).[1] This violates the Clean Water Act and local POTW (Publicly Owned Treatment
Works) permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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